Cas no 1917-96-0 (Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester)

Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester structure
1917-96-0 structure
Product Name:Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester
CAS No:1917-96-0
MF:C15H20Cl2O3
MW:319.223503112793
CID:169788
PubChem ID:74712
Update Time:2025-04-19

Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-(2,4-dichlorophenoxy)-, heptyl ester
    • heptyl 2,4-dichlorophenoxyacetate
    • 2,4-Dichlor-phenoxy-essigsaeure-(2-nitro-anilid)
    • 2,4-Dichlor-phenoxy-essigsaeure-< 2-nitro-anilid>
    • 2,4-Dichlorphenoxyessigsaeure-heptylester
    • AC1L71B7
    • AC1Q1X0N
    • CBDivE_000418
    • CBKinase1_000310
    • CBKinase1_012710
    • NSC190516
    • Oprea1_308231
    • (2,4-Dichlorophenoxy)acetic acid heptyl ester
    • 1917-96-0
    • heptyl-2,4-dichloro-phenoxyacetate
    • EINECS 217-634-0
    • NS00046198
    • NSC 190573
    • heptyl 2-(2,4-dichlorophenoxy)acetate
    • heptyl (2,4-dichlorophenoxy)acetate
    • SCHEMBL21381345
    • NSC190573
    • NSC-190573
    • DTXSID40940815
    • heptyl 2,4-dichloro-phenoxyacetate
    • Inchi: 1S/C15H20Cl2O3/c1-2-3-4-5-6-9-19-15(18)11-20-14-8-7-12(16)10-13(14)17/h7-8,10H,2-6,9,11H2,1H3
    • InChI Key: HZQJGWTYZAWPLJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC(=O)OCCCCCCC)Cl

Computed Properties

  • Exact Mass: 318.0791
  • Monoisotopic Mass: 318.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • Density: 1.1743 (rough estimate)
  • Boiling Point: 434.72°C (rough estimate)
  • Flash Point: 138°C
  • Refractive Index: 1.5810 (estimate)
  • PSA: 35.53
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